Cas no 34124-56-6 (2-(4-Mercaptophenyl)propionic acid)

• Product Name: 2-(4-Mercaptophenyl)propionic acid
• CAS No: 34124-56-6
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 2944424
• Update Time: 2023-08-10

2-(4-Mercaptophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-mercaptophenyl)propionic acid
• 4-Mercaptophenylpropanoic acid
• 2-(4-Mercaptophenyl)propionic acid

• Inchi： 1S/C9H10O2S/c1-6(9(10)11)7-2-4-8(12)5-3-7/h2-6,12H,1H3,(H,10,11)
• InChI Key： HLWUKJUOPQJDOL-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)C(C(=O)O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3